Cas no 2287280-44-6 (7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287280-44-6
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5937827
• PubChem ID: 165743514
• Update Time: 2025-06-13

7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749333
• 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole
• 2287280-44-6

• Inchi： 1S/C12H14ClN3/c13-10-6-3-7-11-12(10)16(15-14-11)8-9-4-1-2-5-9/h3,6-7,9H,1-2,4-5,8H2
• InChI Key： QVUWZGNRCORZQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(CC1CCCC1)N=N2

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole

Research Briefing on 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole (CAS: 2287280-44-6)

7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole (CAS: 2287280-44-6) is a benzotriazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of the cyclopentylmethyl group and the chloro-substitution on the benzotriazole core imparts distinct physicochemical properties, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of certain kinase enzymes involved in inflammatory pathways. The compound exhibited nanomolar inhibitory activity, suggesting its potential as a lead compound for the development of anti-inflammatory therapeutics. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In addition to its kinase inhibitory properties, 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole has been investigated for its role in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv (2024) reported that this compound can disrupt specific PPIs involved in cancer cell proliferation. The researchers utilized a combination of molecular docking and cellular assays to validate its mechanism of action, revealing that the compound binds to a hydrophobic pocket on the target protein, thereby inhibiting its interaction with partner proteins.

The synthetic routes for 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole have also been optimized in recent years. A publication in Organic Process Research & Development (2023) described a scalable and cost-effective method for its synthesis, employing a one-pot cyclization strategy with high yield and purity. This advancement is critical for facilitating large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in the development of 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through rigorous in vitro and in vivo studies. Future research directions may include structural modifications to enhance selectivity and reduce side effects, as well as comprehensive toxicological assessments.

In conclusion, 7-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and PPI modulator opens up new avenues for therapeutic intervention in diseases such as inflammation and cancer. Continued research and development efforts will be essential to fully realize its clinical potential.